Cas no 115714-40-4 (3,5-dibromo-1-ethylpyrazin-2(1H)-one)
115714-40-4 structure
Product Name:3,5-dibromo-1-ethylpyrazin-2(1H)-one
CAS No:115714-40-4
MF:C6H6Br2N2O
MW:281.932639598846
CID:2105844
PubChem ID:19856557
Update Time:2025-04-21
3,5-dibromo-1-ethylpyrazin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dibromo-1-ethylpyrazin-2(1H)-one
- 1-ethyl-3,5-dibromo-pyrazin-2-one
- DA-15197
- KEENBFXSNXLNCJ-UHFFFAOYSA-N
- 1-ethyl-3,5-dibromopyrazin-2-one
- SCHEMBL925383
- 115714-40-4
-
- Inchi: 1S/C6H6Br2N2O/c1-2-10-3-4(7)9-5(8)6(10)11/h3H,2H2,1H3
- InChI Key: KEENBFXSNXLNCJ-UHFFFAOYSA-N
- SMILES: BrC1C(N(C=C(N=1)Br)CC)=O
Computed Properties
- Exact Mass: 281.88264Da
- Monoisotopic Mass: 279.88469Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 32.7Ų
3,5-dibromo-1-ethylpyrazin-2(1H)-one Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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